N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C19H20N2OS2/c1-23-14-9-7-13(8-10-14)11-18(22)21-19-16(12-20)15-5-3-2-4-6-17(15)24-19/h7-10H,2-6,11H2,1H3,(H,21,22)
• InChI Key: ZPZJJEZWRJWLRX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)NC2=C(C3=C(S2)CCCCC3)C#N
• Molecular Formula: C19H20N2OS2
• Molecular Weight: 356.5 g/mol
• CAS No.: 942007-66-1

Description

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C19H20N2OS2 and its molecular weight is 356.5. The purity is usually 95%.
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Scientific Research Applications

Antitumor Evaluation

One significant application of compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide is in antitumor evaluation. These compounds have been used to synthesize different heterocyclic derivatives showing high inhibitory effects when screened for antiproliferative activity in vitro against various human cancer cell lines. This includes breast adenocarcinoma, non-small cell lung cancer, and CNS cancer. Such studies highlight their potential in cancer treatment research (Shams et al., 2010).

Antimicrobial Applications

Compounds derived from this key precursor have also been evaluated for their antimicrobial properties. Novel dyes and dye precursors based on these systems have shown significant antimicrobial activity against tested organisms, indicating their potential in developing new antimicrobial agents (Shams et al., 2011).

Synthesis of Heterocyclic Compounds

The reaction of cyanothioacetamide with various reagents has led to the formation of a range of heterocyclic compounds. These include pyridine, pyrimidine, and thiophene derivatives, showcasing the versatility of this compound in synthesizing a diverse array of chemical structures for various applications (Dotsenko et al., 2012).

Applications in Dyeing and Textile Finishing

The synthesized polyfunctional acyclic and heterocyclic dye precursors and their respective azo (hydrazone) counterpart dyes based on these systems have applications in dyeing and textile finishing. The use of these compounds in fabric dyeing demonstrates their practical utility beyond purely chemical or medicinal applications (Shams et al., 2011).

Antioxidant and Antimicrobial Properties

Recent studies have focused on the antioxidant and antimicrobial properties of novel heterocyclic amide derivatives related to this compound. Such compounds exhibit moderate antioxidant activity and significant antimicrobial activity against various bacterial strains and yeasts, suggesting their potential in developing new antioxidant and antimicrobial agents (Cakmak et al., 2022).